Cas no 1803876-61-0 (2-Methoxy-4-phenylpyridine-6-methanol)

• Product Name: 2-Methoxy-4-phenylpyridine-6-methanol
• CAS No: 1803876-61-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4907383
• Update Time: 2025-05-23

2-Methoxy-4-phenylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-phenylpyridine-6-methanol

• Inchi： 1S/C13H13NO2/c1-16-13-8-11(7-12(9-15)14-13)10-5-3-2-4-6-10/h2-8,15H,9H2,1H3
• InChI Key： ZLDRRZMFHYQHSR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(CO)=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-4-phenylpyridine-6-methanol

Comprehensive Overview of 2-Methoxy-4-phenylpyridine-6-methanol (CAS No. 1803876-61-0): Properties, Applications, and Industry Insights

2-Methoxy-4-phenylpyridine-6-methanol (CAS No. 1803876-61-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative combines a methoxy group, phenyl ring, and hydroxymethyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₁₃H₁₃NO₂ and precise chemical structure have been characterized through advanced analytical techniques like NMR and mass spectrometry.

Recent studies highlight the compound's potential in drug discovery, particularly as a building block for kinase inhibitors and anti-inflammatory agents. Researchers are exploring its structure-activity relationship (SAR) to optimize pharmacological properties. The methoxy group at position 2 and the hydroxymethyl moiety at position 6 provide strategic sites for further chemical modifications, enabling the development of targeted therapies for chronic diseases.

In material science, 2-Methoxy-4-phenylpyridine-6-methanol demonstrates promise as a precursor for functional materials. Its aromatic system and polar groups facilitate the creation of liquid crystals and organic semiconductors. Industry reports suggest growing demand for such high-performance intermediates in OLED technology and photovoltaic applications, aligning with global trends in sustainable energy solutions.

The synthesis of this compound typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and selective oxidation. Process optimization focuses on improving yield and purity while minimizing environmental impact—a critical consideration under green chemistry principles. Analytical data confirms its stability under standard storage conditions (room temperature, inert atmosphere), though precautions against moisture are recommended for long-term preservation.

Market analysts note increasing patent filings involving CAS 1803876-61-0, particularly in biopharmaceutical applications. Its structural similarity to known pharmacophores makes it valuable for medicinal chemistry libraries. Regulatory databases classify it as non-hazardous under normal handling conditions, facilitating its adoption in research laboratories worldwide.

From a supply chain perspective, manufacturers emphasize strict quality control measures to meet pharmaceutical-grade standards. Chromatographic purity (>98%) and rigorous impurity profiling are standard specifications for commercial batches. The compound's solubility profile (soluble in polar organic solvents, sparingly soluble in water) informs formulation strategies across different applications.

Emerging research explores the compound's potential in catalysis and asymmetric synthesis. Its chiral centers enable the development of novel ligand systems for transition metal catalysts. Such applications align with industry needs for more efficient and selective synthetic methodologies in complex molecule construction.

For researchers investigating structure-based drug design, computational studies of 2-Methoxy-4-phenylpyridine-6-methanol reveal favorable molecular docking properties with various biological targets. These in silico findings support ongoing experimental validation efforts in academic and industrial laboratories.

The compound's spectroscopic fingerprints (characteristic IR absorptions at 3400 cm^-1 for OH and 1600 cm^-1 for aromatic C=C) facilitate rapid identification in complex mixtures. These analytical markers are particularly valuable for quality assurance protocols in manufacturing settings.

Future development directions may include exploring its bioconjugation potential for targeted drug delivery systems or as a scaffold for proteolysis-targeting chimeras (PROTACs). Such innovative applications could position this compound at the forefront of next-generation therapeutics development.